6-N-benzyl-2-N-methyl-7H-purine-2,6-diamine

• IUPAC Name: 6-N-benzyl-2-N-methyl-7H-purine-2,6-diamine
• InChI: InChI=1S/C13H14N6/c1-14-13-18-11(10-12(19-13)17-8-16-10)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H3,14,15,16,17,18,19)
• InChI Key: COSRUNMBIGETGF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(C(=N1)NCC3=CC=CC=C3)NC=N2
• Molecular Formula: C13H14N6
• Molecular Weight: 254.29 g/mol

Description

6-N-benzyl-2-N-methyl-7H-purine-2,6-diamine, commonly known as BAM, is a synthetic compound that belongs to the class of purine analogues. BAM has been extensively studied for its potential use in cancer treatment due to its ability to inhibit DNA synthesis and cell proliferation.

Scientific Research Applications

BAM has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. BAM has also been investigated for its potential use in combination with other chemotherapeutic agents to enhance their efficacy.

Mechanism of Action

BAM exerts its anti-cancer effects by inhibiting DNA synthesis and cell proliferation. It does so by interfering with the activity of enzymes involved in DNA synthesis, such as dihydrofolate reductase and thymidylate synthase. BAM also induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
BAM has been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. However, it can cause DNA damage and oxidative stress in cancer cells, leading to their death. BAM has also been shown to induce autophagy, a process by which cells recycle damaged organelles and proteins.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BAM in lab experiments is its low toxicity in normal cells, which allows for higher doses to be used without causing harm. However, BAM can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on BAM. One area of interest is the development of more efficient synthesis methods to increase its availability for research and potential clinical use. Another area of interest is the investigation of BAM's potential use in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, the development of BAM derivatives with improved bioavailability and pharmacokinetics is an area of active research.
Conclusion
In conclusion, BAM is a synthetic compound that has shown promising anti-cancer effects through its ability to inhibit DNA synthesis and induce cell cycle arrest and apoptosis. It has low toxicity in normal cells, making it a promising candidate for cancer treatment. Further research is needed to fully understand the potential of BAM and its derivatives in cancer treatment and to develop more efficient synthesis methods and improved pharmacokinetics.

Synthesis Methods

The synthesis of BAM involves a multi-step process that includes the reaction of 2,6-dichloropurine with benzylamine and then with methylamine. The final product is obtained after purification and characterization using various spectroscopic techniques such as NMR and mass spectrometry.